Cas no 2137866-22-7 (7-(1-ethylcyclobutyl)-4H,5H,6H,7H-thieno2,3-cpyridine)

7-(1-ethylcyclobutyl)-4H,5H,6H,7H-thieno2,3-cpyridine structure
2137866-22-7 structure
Product Name:7-(1-ethylcyclobutyl)-4H,5H,6H,7H-thieno2,3-cpyridine
CAS No:2137866-22-7
MF:C13H19NS
MW:221.361662149429
CID:6405914
PubChem ID:165470413
Update Time:2025-07-25

7-(1-ethylcyclobutyl)-4H,5H,6H,7H-thieno2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

    • 7-(1-ethylcyclobutyl)-4H,5H,6H,7H-thieno2,3-cpyridine
    • EN300-1075503
    • 7-(1-ethylcyclobutyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine
    • 2137866-22-7
    • Inchi: 1S/C13H19NS/c1-2-13(6-3-7-13)12-11-10(4-8-14-12)5-9-15-11/h5,9,12,14H,2-4,6-8H2,1H3
    • InChI Key: CSBNUSSDTWDTHH-UHFFFAOYSA-N
    • SMILES: S1C=CC2CCNC(C1=2)C1(CC)CCC1

Computed Properties

  • Exact Mass: 221.12382078g/mol
  • Monoisotopic Mass: 221.12382078g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 40.3Ų

7-(1-ethylcyclobutyl)-4H,5H,6H,7H-thieno2,3-cpyridine Pricemore >>

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Additional information on 7-(1-ethylcyclobutyl)-4H,5H,6H,7H-thieno2,3-cpyridine

Comprehensive Overview of 7-(1-ethylcyclobutyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine (CAS No. 2137866-22-7)

The compound 7-(1-ethylcyclobutyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine, identified by its CAS number 2137866-22-7, is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a thienopyridine core and an ethylcyclobutyl substituent, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug candidates, given its ability to interact with biological targets.

In recent years, the demand for heterocyclic compounds like 7-(1-ethylcyclobutyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine has surged due to their versatility in medicinal chemistry. This compound's thienopyridine scaffold is known for its bioactivity, often found in molecules with anti-inflammatory, antimicrobial, and central nervous system (CNS) modulating properties. The ethylcyclobutyl group further enhances its lipophilicity, which can improve membrane permeability—a critical factor in drug design.

One of the most frequently asked questions about CAS No. 2137866-22-7 is its synthetic route. The compound is typically synthesized through multi-step organic reactions, including cyclization and functional group transformations. Researchers often explore Pd-catalyzed cross-coupling or microwave-assisted synthesis to optimize yield and purity. These methods align with the growing trend of green chemistry, as scientists seek eco-friendly alternatives to traditional synthetic pathways.

The pharmacokinetic profile of 7-(1-ethylcyclobutyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine is another area of interest. Preliminary studies suggest moderate metabolic stability, making it a viable scaffold for further derivatization. Its logP value and hydrogen bonding capacity are often discussed in forums, as these parameters influence its absorption and distribution in biological systems. Such discussions are part of broader conversations about drug-likeness and QSAR modeling in modern drug discovery.

Beyond pharmaceuticals, CAS No. 2137866-22-7 has potential applications in material science. Its thienopyridine core can contribute to the development of organic semiconductors or light-emitting diodes (OLEDs). This aligns with the increasing focus on sustainable materials and renewable energy technologies, topics that dominate scientific and industrial discourse today.

In summary, 7-(1-ethylcyclobutyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine represents a versatile compound with broad applicability. Its CAS number 2137866-22-7 serves as a key identifier for researchers exploring its synthetic, pharmacological, and material science potential. As the scientific community continues to prioritize innovation and sustainability, compounds like this will remain at the forefront of interdisciplinary research.

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